Cas no 1820583-66-1 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 1820583-66-1
• MF: C₄₆H₆₂N₄O₁₁
• MW: 847.004693508148
• MDL: MFCD27579704
• CID: 5152676
• PubChem ID: 136276712
• Update Time: 2025-11-02

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• DTXSID0033960
• Tox21_111012
• 1820583-66-1
• Tox21_200758
• EN300-260899
• Z754926486
• EN300-21992155
• AKOS040741572
• NCGC00258312-01
• (7S,11S,12R,13S,14R,15R,16R,17S,18S,19Z,21Z)-2,15,17-trihydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-1'-(2-methylpropyl)-6,23,32-trioxo-8,33-dioxa-24,27,29-triazaspiro[pentacyclo[23.6.1.1^{4,7}.0^{5,31}.0^{26,30}]tritriacontane-28,4'-piperidin]-1,3,5(31),9,19,21,25,29-octaen-13-yl acetate
• CAS-72559-06-9
• DTXCID5010773
• EN300-332970
• INDEX NAME NOT YET ASSIGNED

• MDL： MFCD27579704
• Inchi： 1S/C46H62N4O11/c1-22(2)21-50-18-16-46(17-19-50)48-34-31-32-39(54)28(8)42-33(31)43(56)45(10,61-42)59-20-15-30(58-11)25(5)41(60-29(9)51)27(7)38(53)26(6)37(52)23(3)13-12-14-24(4)44(57)47-36(40(32)55)35(34)49-46/h12-15,20,22-23,25-27,30,37-38,41,52-55H,16-19,21H2,1-11H3,(H,47,57)/b13-12-,20-15?,24-14-/t23-,25+,26+,27+,30-,37-,38+,41+,45-/m0/s1
• InChI Key： AZFBLLCNOQPJGJ-WBGWULMVSA-N
• SMILES： O(C(C)=O)[C@@H]1[C@H](C)[C@H](C=CO[C@]2(C)C(C3=C(C(C)=C(C4C(=C(C5C(C=43)=NC3(CCN(CC(C)C)CC3)N=5)NC(C(C)=CC=C[C@H](C)[C@@H]([C@@H](C)[C@H]([C@H]1C)O)O)=O)O)O)O2)=O)OC |c:44,46|

Computed Properties

• Exact Mass: 846.44150881g/mol
• Monoisotopic Mass: 846.44150881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 61
• Rotatable Bond Count: 5
• Complexity: 1880
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.6
• Topological Polar Surface Area: 209Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 969.6±65.0 °C(Predicted)
• pka: 3.31±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams Macrolactams
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams

Additional information on INDEX NAME NOT YET ASSIGNED

In-Depth Analysis of CAS No 1820583-66-1 and Its Potential Applications in Modern Research

The chemical compound identified by CAS No 1820583-66-1, currently labeled as INDEX NAME NOT YET ASSIGNED, has garnered significant attention in scientific and industrial research due to its unique structural properties and potential applications. As researchers continue to explore novel compounds for advancements in pharmaceuticals, materials science, and biotechnology, this particular substance stands out for its promising characteristics. This article delves into the molecular attributes, synthesis pathways, and emerging uses of CAS No 1820583-66-1, while addressing frequently asked questions and trending topics in the field.

One of the most searched questions regarding CAS No 1820583-66-1 revolves around its molecular structure and functional groups. Preliminary studies suggest that this compound features a complex arrangement of atoms, which may contribute to its stability and reactivity under specific conditions. Researchers are particularly interested in its potential as a catalyst or intermediate in organic synthesis, a topic that aligns with the growing demand for sustainable and efficient chemical processes. The absence of an assigned INDEX NAME further highlights the novelty of this compound, making it a subject of ongoing investigation.

In the context of drug discovery, CAS No 1820583-66-1 has been examined for its possible role in targeting specific biological pathways. With the rise of personalized medicine and AI-driven drug design, compounds like this are increasingly valuable for their potential to address unmet medical needs. For instance, its structural similarity to known bioactive molecules has prompted studies into its efficacy against certain enzymes or receptors. However, further in vitro and in vivo testing is required to validate these hypotheses.

Another area of interest is the compound’s applicability in advanced materials. Given the global push toward green technology and renewable energy, researchers are exploring whether CAS No 1820583-66-1 could contribute to the development of high-performance polymers or energy storage systems. Its thermal stability and electronic properties make it a candidate for use in nanotechnology and electronics, sectors that are rapidly evolving to meet consumer and industrial demands.

The synthesis of CAS No 1820583-66-1 remains a topic of discussion among chemists. Current methods involve multi-step reactions, often requiring precise control of temperature and pressure. Optimizing these processes for scalability and cost-efficiency is critical, especially for industrial applications. Recent advancements in flow chemistry and automated synthesis may offer solutions to these challenges, aligning with the broader trend of lab automation and digital transformation in research.

Safety and regulatory considerations are also paramount when working with CAS No 1820583-66-1. While it is not classified as a hazardous material, proper handling protocols must be followed to ensure researcher safety and environmental protection. Compliance with REACH and other global regulatory frameworks is essential for its commercial viability, particularly in regions with stringent chemical regulations.

In conclusion, CAS No 1820583-66-1 represents a fascinating subject of study with diverse potential applications. From pharmaceuticals to materials science, its versatility makes it a compound worth watching in the coming years. As the scientific community continues to uncover its properties and uses, staying updated on the latest research will be crucial for professionals and enthusiasts alike.